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Compound of Interest

Compound Name: Methyl 4-amino-3-formylbenzoate

Cat. No.: B1421368

An In-depth Technical Guide to the Safe Handling and Application of Methyl 4-amino-3-
formylbenzoate

Introduction: A Versatile Intermediate in Modern
Synthesis

Methyl 4-amino-3-formylbenzoate (CAS No: 841296-15-9) is an organic compound with the
molecular formula CoHsNOs3.[1] This molecule is of significant interest to the scientific
community, particularly those in pharmaceutical and agrochemical research. Its structure,
featuring a benzoate core functionalized with both an amino and a formyl (aldehyde) group,
makes it a valuable and versatile intermediate in the synthesis of more complex bioactive
molecules and primary or secondary amides.[1] Research has suggested that derivatives of
this compound may possess anti-inflammatory and antimicrobial properties, highlighting its
potential in the development of novel therapeutic agents.[1]

Given its role as a reactive building block, a thorough understanding of its safety profile and
handling requirements is paramount for any researcher or drug development professional. This
guide provides a comprehensive overview of the material's safety data, handling protocols, and
emergency procedures, synthesized from available information on the compound and its
structural analogs. The protocols herein are designed to establish a self-validating system of
safety, ensuring the well-being of laboratory personnel and the integrity of the research.
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Section 1: Hazard Identification and Toxicological
Profile

While a comprehensive toxicological dataset for Methyl 4-amino-3-formylbenzoate is not
readily available, an analysis of structurally similar compounds allows for a presumptive hazard
assessment. This approach is crucial for establishing a robust safety protocol in the absence of
specific data. Researchers should treat this compound with the caution afforded to chemicals
with potential irritant and harmful properties.

Primary Potential Hazards (Inferred from Structural Analogs):

Skin Irritation: Similar aromatic amino and formyl compounds are known to cause skin
irritation.[2][3][4] Prolonged or repeated contact should be avoided.

e Serious Eye Irritation: Contact with eyes is likely to cause serious irritation and potential
damage.[2][3][4][5]

e Respiratory Irritation: Inhalation of dust or powder may cause respiratory tract irritation.[2][3]

o Harmful if Swallowed/Inhaled/Absorbed: Analogous compounds are classified as harmful if
swallowed, inhaled, or in contact with skin.[2][4]

It is imperative to handle this compound under the assumption that these hazards are present
until specific toxicological data becomes available.

Section 2: Laboratory Handling and Engineering
Controls

The causality behind safe handling protocols is to create multiple barriers between the
researcher and the chemical. This involves a combination of environmental controls and
personal diligence.

Engineering Controls: The First Line of Defense

e Chemical Fume Hood: All weighing and manipulation of solid Methyl 4-amino-3-
formylbenzoate should be performed in a well-ventilated area, preferably a certified
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chemical fume hood.[2][6] This is critical to prevent the inhalation of any fine dust particles.

o Ventilation: The laboratory should have adequate general ventilation to ensure any fugitive
emissions are diluted and removed.[6][7]

o Proximity to Safety Equipment: Eyewash stations and safety showers must be readily
accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment (PPE): The Essential Barrier

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's 29 CFR 1910.133 or European Standard EN166 regulations.[5][7]

e Hand Protection: Use impervious gloves (e.g., nitrile) and change them immediately if
contamination occurs.[8]

o Skin and Body Protection: A standard laboratory coat should be worn at all times. For larger
quantities, consider additional protective clothing.[6]

» Respiratory Protection: If there is a risk of generating dust and engineering controls are
insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[2][5][7]

Safe Handling Practices:

Avoid all personal contact, including inhalation of dust and contact with skin and eyes.[2]

Minimize dust generation during handling.[2][8]

Keep the compound away from heat and sources of ignition.[2][6]

Wash hands thoroughly after handling the substance, even if gloves were worn.[5][8]

Section 3: Storage and Stability

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous
situations.
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Parameter

Recommendation

Rationale

Storage Condition

Store in a cool, dry, and well-
ventilated place.[2][5][6]

Prevents degradation and
reduces the vapor pressure of
any potential volatile

impurities.

Keep in a tightly sealed,

Prevents contamination and

Container o ) ) )
original container.[2][5][6][8] exposure to air or moisture.
For long-term stability, storage The compound may be
under an inert atmosphere sensitive to air and/or

Inert Atmosphere

(e.g., nitrogen or argon) is

recommended.[2][6]

moisture, which could lead to

degradation over time.[2]

Incompatible Materials

Store away from strong
oxidizing agents, acids, and

bases.[6]

These substances can react
exothermically or catalytically

degrade the compound.

Section 4: Emergency and First-Aid Procedures

Rapid and informed response during an emergency can significantly mitigate harm.

First-Aid Measures:

» After Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen.

If not breathing, give artificial respiration and seek immediate medical attention.[5][8]

» In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

while removing all contaminated clothing. If skin irritation persists, seek medical advice.[5][6]

[8]

o After Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15

minutes, also under the eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[5][8]

o After Swallowing: Clean the mouth with water and make the victim drink water (two glasses

at most). Do not induce vomiting. Call a physician or poison control center immediately.[5][8]
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Fire-Fighting Measures:

e Suitable Extinguishing Media: Use water spray, carbon dioxide (COz), dry chemical powder,
or appropriate foam.[5][6]

e Hazardous Combustion Products: Combustion may produce toxic fumes of carbon oxides
(CO, CO2) and nitrogen oxides (NOXx).[5][6]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][6]

Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
described in Section 2. Evacuate personnel from the affected area.[4][8]

Containment: Sweep up the spilled solid material, taking care to avoid generating dust.[4][5]

Clean-up: Place the collected material into a suitable, labeled container for disposal. Clean
the spill area thoroughly.[5][8]

Environmental Precautions: Do not let the product enter drains or waterways.[8]

Section 5: Properties and Disposal
hvsical and Chemical .

Property Value Source(s)
Molecular Formula CoHoNO3 [1]
Molecular Weight 179.18 g/mol [1]09]

Data not available (likely a

Appearance solid powder based on N/A
analogs)
CAS Number 841296-15-9 [1]

Experimental Workflow: Safe Handling Protocol
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The following diagram outlines the logical flow for safely handling Methyl 4-amino-3-
formylbenzoate from receipt to disposal.

Workflow for Safe Handling of Methyl 4-amino-3-formylbenzoate

1. Receipt & Inspection
- Check container integrity
- Verify label

Store Properly

2. Storage
- Cool, dry, ventilated area
- Tightly sealed container
- Log in inventory

Prepare for Use

3. Pre-Use Checks
- Review SDS/Guide
- Assemble required PPE
- Verify fume hood function

Proceed with Caution

4. Weighing & Aliquoting
- Perform in fume hood
- Minimize dust generation
- Use dedicated tools

ransfer to Reaction

5. Reaction Setup
- Add to vessel in hood
- Ensure compatibility
- Use appropriate glassware

After Experiment

6. Post-Use Cleanup
- Decontaminate glassware
- Clean work area
- Remove PPE correctly

7. Waste Disposal
- Segregate waste streams
- Label hazardous waste container
- Follow institutional protocols
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Caption: Safe handling workflow from receipt to disposal.

Waste Disposal

All waste material must be disposed of in accordance with local, state, and federal regulations.
[2][8] Chemical waste should be collected in labeled, sealed containers. Do not mix with other
waste streams unless compatibility is confirmed.[8] Handle uncleaned empty containers as you
would the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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